Calcipotriol, anhydrous impurity A [EP]

• CAS No.: 126860-83-1
• Product Name: Calcipotriol, anhydrous impurity A [EP]
• Molecular Formula: C27H38O3
• Molecular Weight: 410.6 g/mol
• IUPAC Name: (E,4R)-4-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-cyclopropylpent-2-en-1-one
• Standard InChI: InChI=1S/C27H38O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-24,26,28,30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,26+,27-/m1/s1
• Standard InChIKey: KKDBQSPKXAUHPH-NRCQPIEOSA-N
• Isomeric SMILES: C[C@H](/C=C/C(=O)C1CC1)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C
• SMILES: CC(C=CC(=O)C1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Canonical SMILES: CC(C=CC(=O)C1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Appearance: White Solid
• Description: MC 1046 is a vitamin D3 analogue with similar effects. Impurity of Calcipotriol, an antipsoriatic.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 2-​Penten-​1-​one, 1-​cyclopropyl-​4-​[(1R,​3aS,​4E,​7aR)​-​4-​[(2Z)​-​2-​[(3S,​5R)​-​3,​5-​dihydroxy-​2-​methylenecyclohexyli​dene]​ethylidene]​octahydro-​7a-​methyl-​1H-​inden-​1-​yl]​-​, (2E,​4R)​-; MC 1046
• PubChem Compound: 9547342
• Last Modified: Nov 11 2021